2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride 2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride Milnacipran inhibits both norepinephrine transporter (NET) and norepinephrine transporter (SERT) with IC50 of 77 nM and 420 nM, respectively.Milnacipran is mainly excreted in the urine as the parent and glucoronide (> 80%), and only a small fraction (< 10%) is metabolized via N-de-ethylation by the CYP3A4 enzyme.Milnacipran (10 and 30 mg/kg, PO) causes a dose-related increase in the extracellular levels of 5-HT and NA in the medial prefrontal cortex of rats. Milnacipran (30 and 60 mg/kg, PO) significantly reduces the duration of both the immobility time in the forced swimming test and the freezing time in the conditioned fear stress test in rats, which are animal behavioral models for depression and anxiety, respectively.
Brand Name: Vulcanchem
CAS No.: 101152-94-7
VCID: VC0001180
InChI: InChI=1S/C15H22N2O.ClH/c1-3-17(4-2)14(18)15(10-13(15)11-16)12-8-6-5-7-9-12;/h5-9,13H,3-4,10-11,16H2,1-2H3;1H
SMILES: CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl
Molecular Formula: C15H23ClN2O
Molecular Weight: 282.81 g/mol

2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride

CAS No.: 101152-94-7

APIs

VCID: VC0001180

Molecular Formula: C15H23ClN2O

Molecular Weight: 282.81 g/mol

2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride - 101152-94-7

CAS No. 101152-94-7
Product Name 2-(Aminomethyl)-N,N-diethyl-1-phenylcyclopropanecarboxamide hydrochloride
Molecular Formula C15H23ClN2O
Molecular Weight 282.81 g/mol
IUPAC Name 2-(aminomethyl)-N,N-diethyl-1-phenylcyclopropane-1-carboxamide;hydrochloride
Standard InChI InChI=1S/C15H22N2O.ClH/c1-3-17(4-2)14(18)15(10-13(15)11-16)12-8-6-5-7-9-12;/h5-9,13H,3-4,10-11,16H2,1-2H3;1H
Standard InChIKey XNCDYJFPRPDERF-UHFFFAOYSA-N
Isomeric SMILES CCN(CC)C(=O)[C@@]1(C[C@@H]1CN)C2=CC=CC=C2.Cl
SMILES CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl
Canonical SMILES CCN(CC)C(=O)C1(CC1CN)C2=CC=CC=C2.Cl
Description Milnacipran inhibits both norepinephrine transporter (NET) and norepinephrine transporter (SERT) with IC50 of 77 nM and 420 nM, respectively.Milnacipran is mainly excreted in the urine as the parent and glucoronide (> 80%), and only a small fraction (< 10%) is metabolized via N-de-ethylation by the CYP3A4 enzyme.Milnacipran (10 and 30 mg/kg, PO) causes a dose-related increase in the extracellular levels of 5-HT and NA in the medial prefrontal cortex of rats. Milnacipran (30 and 60 mg/kg, PO) significantly reduces the duration of both the immobility time in the forced swimming test and the freezing time in the conditioned fear stress test in rats, which are animal behavioral models for depression and anxiety, respectively.
Synonyms 1 Phenyl 1 diethylaminocarbonyl 2 aminomethylcyclopropane HCl
1-phenyl-1-diethylaminocarbonyl-2-aminomethylcyclopropane HCl
F 2207
F-2207
F2207
Ixel
midalcipran
milnacipran
milnacipran hydrochloride
Savella
PubChem Compound 13208114
Last Modified Nov 11 2021
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